Cas no 60284-53-9 (3-Chloro-N-(3-nitrophenyl)propanamide)

3-Chloro-N-(3-nitrophenyl)propanamide is a synthetic organic compound featuring a chloroalkylamide backbone with a nitro-substituted phenyl group. This structure imparts reactivity suitable for applications in pharmaceutical intermediates and agrochemical synthesis. The presence of both chloro and nitro functional groups enhances its utility as a versatile building block in nucleophilic substitution and reduction reactions. Its crystalline solid form ensures stability under standard storage conditions, while its well-defined molecular weight (228.64 g/mol) facilitates precise stoichiometric use. The compound's purity and consistent performance make it a reliable choice for research and industrial processes requiring controlled functionalization of aromatic systems.

3-Chloro-N-(3-nitrophenyl)propanamide structure

60284-53-9 structure

Product Name:3-Chloro-N-(3-nitrophenyl)propanamide

CAS No:60284-53-9

MF:C₉H₉ClN₂O₃

MW:228.63236117363

MDL:MFCD01213675

CID:1619410

PubChem ID:3465236

Update Time:2025-05-28

3-Chloro-N-(3-nitrophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

- Propanamide, 3-chloro-N-(3-nitrophenyl)-
- G35508
- SCHEMBL4749088
- AKOS003868704
- 3-chloro-N-(3-nitrophenyl)propanamide
- NXXXXEHIXFYXNA-UHFFFAOYSA-N
- N-(3-nitrophenyl)-beta-chloropropionamide
- EN300-27508
- CS-0244306
- 60284-53-9
- Z240092564
- 3-Chloro-N-(3-nitrophenyl)propanamide
- MDL： MFCD01213675
- Inchi： 1S/C9H9ClN2O3/c10-5-4-9(13)11-7-2-1-3-8(6-7)12(14)15/h1-3,6H,4-5H2,(H,11,13)
- InChI Key： NXXXXEHIXFYXNA-UHFFFAOYSA-N
- SMILES： ClCCC(NC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 228.03027
Monoisotopic Mass: 228.0301698g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 74.9Å²

Experimental Properties

PSA: 72.24

3-Chloro-N-(3-nitrophenyl)propanamide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Chloro-N-(3-nitrophenyl)propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C378748-50mg	3-Chloro-N-(3-nitrophenyl)propanamide	60284-53-9		50mg	$ 50.00	2022-04-01
TRC	C378748-100mg	3-Chloro-N-(3-nitrophenyl)propanamide	60284-53-9		100mg	$ 95.00	2022-04-01
TRC	C378748-500mg	3-Chloro-N-(3-nitrophenyl)propanamide	60284-53-9		500mg	$ 320.00	2022-04-01
Enamine	EN300-27508-0.05g	3-chloro-N-(3-nitrophenyl)propanamide	60284-53-9	95.0%	0.05g	$42.0	2025-02-20
Enamine	EN300-27508-0.1g	3-chloro-N-(3-nitrophenyl)propanamide	60284-53-9	95.0%	0.1g	$66.0	2025-02-20
Enamine	EN300-27508-0.25g	3-chloro-N-(3-nitrophenyl)propanamide	60284-53-9	95.0%	0.25g	$92.0	2025-02-20
Enamine	EN300-27508-0.5g	3-chloro-N-(3-nitrophenyl)propanamide	60284-53-9	95.0%	0.5g	$175.0	2025-02-20
Enamine	EN300-27508-1.0g	3-chloro-N-(3-nitrophenyl)propanamide	60284-53-9	95.0%	1.0g	$256.0	2025-02-20
Enamine	EN300-27508-2.5g	3-chloro-N-(3-nitrophenyl)propanamide	60284-53-9	95.0%	2.5g	$503.0	2025-02-20
Enamine	EN300-27508-5.0g	3-chloro-N-(3-nitrophenyl)propanamide	60284-53-9	95.0%	5.0g	$743.0	2025-02-20